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Compound of Interest

(R)-4-Propyldihydrofuran-2(3H)-
Compound Name:
one

Cat. No.: B2943262

Essential Safety and Handling Guide for (R)-4-
Propyldihydrofuran-2(3H)-one

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (R)-4-Propyldihydrofuran-2(3H)-
one (CAS No: 63095-51-2). Adherence to these protocols is essential for ensuring laboratory
safety and operational integrity.

Chemical and Physical Properties

Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol [1]

Appearance Colorless Oil or Yellow oily liquid[2][3]
Boiling Point 226.3+8.0 °C (Predicted)[4]

Density 0.983+0.06 g/cm? (Predicted)[4]
Flash Point 85.3+£15.9 °C[4]

Hazard Identification and Classification
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(R)-4-Propyldihydrofuran-2(3H)-one is classified as harmful if swallowed and may cause an
allergic skin reaction.[1][4][5][6]

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[41[5]

H317: May cause an allergic
skin reaction[1][4][5]

Skin Sensitization 1

Operational Plan: Safe Handling Protocol

A systematic approach to handling (R)-4-Propyldihydrofuran-2(3H)-one is crucial to minimize
exposure and ensure a safe laboratory environment.

Engineering Controls and Preparation

e Ventilation: Always handle this compound in a well-ventilated area.[5][7] A chemical fume
hood is recommended to control exposure.

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible.

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.
[6] Use non-sparking tools.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) approved standards.[5][7]

e Hand Protection: Chemically resistant, impervious gloves must be worn.[5][7] Inspect gloves
prior to use and use proper glove removal technique to avoid skin contact.[7] Dispose of
contaminated gloves after use.[7]
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» Body Protection: Wear a lab coat or fire/flame resistant and impervious clothing.[5][7] Ensure
clothing provides complete coverage.

e Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[5] For nuisance exposures, a type P95 (US) or
type P1 (EU EN 143) particle respirator may be used.[7]

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing vapors, mist, or gas.
[7] Do not eat, drink, or smoke when using this product.[5][6] Wash hands thoroughly after
handling.[5][6]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container when not
in use.[6] The recommended storage temperature is 2-8°C under an inert atmosphere.[2]

Emergency Procedures

 In case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[5][7]

 In case of Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected
area with soap and plenty of water.[7] If skin irritation or a rash occurs, get medical advice.[5]

[6]
 In case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

 In case of Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water. Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[5]

Disposal Plan

Proper disposal of (R)-4-Propyldihydrofuran-2(3H)-one and its containers is critical to prevent
environmental contamination.

Chemical Waste Disposal
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e Procedure: Unused product and non-recyclable solutions should be disposed of by a
licensed professional waste disposal service.[7] The material can be sent to a licensed
chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.

[5]

o Regulations: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.[4][5] Do not allow the chemical to enter drains or
sewer systems.[5][7]

Contaminated Packaging
» Decontamination: Containers can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[5]

» Disposal: Alternatively, puncture the packaging to render it unusable for other purposes and
then dispose of it in a sanitary landfill.[5] Combustible packaging materials may be disposed
of through controlled incineration with flue gas scrubbing.[5]

Visual Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of (R)-4-
Propyldihydrofuran-2(3H)-one, from preparation to disposal.
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Safe Handling Workflow for (R)-4-Propyldihydrofuran-2(3H)-one

Preparation & Engineering Controls
(Fume Hood, Emergency Equipment)

\ 4

Don Personal Protective Equipment (PPE)
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Chemical Handling
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Decontamination

(Clean Workspace & Equipment)

Temporary Storage
(Sealed & Labeled Container)
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(Proper De-gowning)

Waste Collection
(Segregated Hazardous Waste)
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(Licensed Waste Contractor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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